3-fluoro-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)benzamide

• IUPAC Name: 3-fluoro-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)benzamide
• InChI: InChI=1S/C12H16FNO2S/c1-12(16,8-17-2)7-14-11(15)9-4-3-5-10(13)6-9/h3-6,16H,7-8H2,1-2H3,(H,14,15)
• InChI Key: GKFHSLHOZJVSSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=CC=C1)F)(CSC)O
• Molecular Formula: C12H16FNO2S
• Molecular Weight: 257.33 g/mol
• CAS No.: 1396870-16-8

Description

3-fluoro-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)benzamide is a useful research compound. Its molecular formula is C12H16FNO2S and its molecular weight is 257.32. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Fluorinated derivatives of benzamides, such as 3-fluoro-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)benzamide, have been investigated for their antimicrobial properties. For instance, studies have found that fluoro and trifluoromethyl derivatives of benzamides exhibit significant antifungal and antibacterial activities, particularly against fungi and Gram-positive microorganisms. Some derivatives also displayed activity against Gram-negative strains, suggesting a potential use in developing new antimicrobial agents (Carmellino et al., 1994).

Synthesis and Characterization

The synthesis and characterization of fluorinated benzamides have been a subject of interest in chemical research. Studies on the novel synthesis of compounds like 3-fluoro-1-aminoadamantane and its derivatives have contributed to understanding the chemical properties and potential applications of these compounds. Such research often includes detailed analyses using techniques like NMR, IR, MS, and X-ray crystallography (Anderson et al., 1988).

Molecular Interactions and Crystal Structure

The analysis of intermolecular interactions involving halogens in substituted benzanilides, which include compounds like this compound, is crucial for understanding their crystal structures and potential applications. Research in this area often focuses on weak interactions involving halogens and how they influence the packing modes in crystalline lattices, contributing to knowledge in materials science and crystallography (Chopra & Row, 2005).

Radiosynthesis and PET Imaging

Fluorinated benzamides are also significant in the field of positron emission tomography (PET) imaging. The synthesis and evaluation of fluorinated benzamide neuroleptics, such as those used in PET radiotracers, contribute to advancements in biomedical imaging and diagnostics. These compounds have been used to study various biological systems and disorders, demonstrating their importance in medical research (Mukherjee, 1991).

Mechanism of Action

The mechanism of action of this compound is not specified.